N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H18N2O2S/c1-12-4-6-14(7-5-12)19-11-13(9-16(19)20)10-18-17(21)15-3-2-8-22-15/h2-8,13H,9-11H2,1H3,(H,18,21)
• InChI Key: CCRKDQYICUHVAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)CNC(=O)C3=CC=CS3
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol
• CAS No.: 954707-31-4

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)thiophene-2-carboxamide” are not fully detailed in the search results. The molecular formula and weight are known, but other properties such as melting point, boiling point, and density are not provided.

Scientific Research Applications

Non-linear Optical (NLO) Properties and Molecular Docking Analyses

A study by Jayarajan et al. (2019) synthesized analogous compounds and explored their NLO properties and molecular docking analyses. The synthesized compounds showed remarkable interactions near the colchicines binding site of tubulin, which may contribute to the inhibition of tubulin polymerization and anticancer activity. This suggests that the chemical structure of interest, or closely related derivatives, could be relevant for the development of novel anticancer drugs by targeting tubulin polymerization.

Synthesis of Functionalized Heterocycles

The work of Grošelj et al. (2013) on the synthesis of novel N-protected methyl 5-substituted-4-hydroxypyrrole-3-carboxylates highlights the utility of similar compounds in generating functionalized heterocycles. These compounds have applications in the development of pharmaceuticals, indicating the potential of the compound of interest in drug synthesis and design.

Antimicrobial and Antifungal Agents

Research by El-Sehrawi et al. (2015) on derivatives of 6-oxo-pyridine-3-carboxamide, which shares a similar structural motif with the compound of interest, demonstrated significant antibacterial and antifungal activities. This suggests potential applications of the compound for the development of new antimicrobial and antifungal therapies.

Advanced Material Science

A study by Tigaa et al. (2017) on ZnS nanoparticles and their interaction with similar chemical structures highlights applications in material science, particularly in sensitizing luminescence for advanced imaging techniques. This research indicates the compound's potential utility in the development of luminescent materials for technological applications.

Mechanism of Action

The mechanism of action for “N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)thiophene-2-carboxamide” is not specified in the search results. It’s possible that this compound could have biological activity, but specific details are not provided.

Safety and Hazards

Information on the safety and hazards of “N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)thiophene-2-carboxamide” is not available in the search results. For safe handling, it’s recommended to follow standard laboratory safety protocols and refer to the material safety data sheet (MSDS) provided by the supplier.